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Compound of Interest

Compound Name: Allyltriisopropylsilane

Cat. No.: B1276873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and reactivity of allyltriisopropylsilane, a versatile organosilane reagent.

Molecular Structure and Properties
Allyltriisopropylsilane, with the IUPAC name tri(propan-2-yl)-prop-2-enylsilane, is an

organosilicon compound featuring a silicon atom bonded to three bulky isopropyl groups and

one allyl group. This structure imparts unique reactivity, making it a valuable reagent in organic

synthesis.

Molecular Structure:

Table 1: Molecular Identifiers and Weights
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Identifier Value

Molecular Formula C12H26Si

Molecular Weight 198.43 g/mol

Exact Mass 198.180377 g/mol

CAS Number 24400-84-8

InChI Key AKQHUJRZKBYZLC-UHFFFAOYSA-N

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless clear liquid

Boiling Point 130-210.7 °C at 760 mmHg

Density 0.767-0.83 g/mL at 25 °C

Refractive Index (n20/D) ~1.47

Purity Typically ≥95% (GC)

Storage Conditions
Store under an inert atmosphere at room

temperature; moisture sensitive.

Experimental Protocols
Detailed methodologies for the synthesis of allyltriisopropylsilane and a key reaction, the

Hosomi-Sakurai allylation, are presented below.

2.1. Synthesis of Allyltriisopropylsilane via Grignard Reaction

This protocol describes a common method for the formation of a silicon-carbon bond through

the reaction of a Grignard reagent with a chlorosilane.

Experimental Workflow:
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Allyl bromide + Magnesium turnings in dry THF

Formation of Allylmagnesium bromide (Grignard reagent)

Slow addition of Chlorotriisopropylsilane in dry THF at 0 °C

Quench with saturated aq. NH4Cl

Extraction with diethyl ether

Drying, filtration, and distillation under reduced pressure

Allyltriisopropylsilane

Click to download full resolution via product page

Caption: Synthesis of Allyltriisopropylsilane via Grignard Reaction.

Detailed Protocol:

Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux

condenser, a dropping funnel, and a magnetic stirrer under an argon atmosphere, place

magnesium turnings (1.2 equivalents). Add a small crystal of iodine to initiate the reaction.

Add a solution of allyl bromide (1.0 equivalent) in dry tetrahydrofuran (THF) dropwise via the
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dropping funnel to the magnesium turnings. The reaction is initiated, and the mixture is

stirred until the magnesium is consumed, forming allylmagnesium bromide.

Reaction with Chlorotriisopropylsilane: Cool the freshly prepared Grignard reagent to 0 °C in

an ice bath. Add a solution of chlorotriisopropylsilane (1.0 equivalent) in dry THF dropwise to

the Grignard solution with vigorous stirring. After the addition is complete, allow the reaction

mixture to warm to room temperature and stir for an additional 12 hours.

Work-up and Purification: Cool the reaction mixture to 0 °C and quench by the slow addition

of a saturated aqueous solution of ammonium chloride. Transfer the mixture to a separatory

funnel and extract with diethyl ether (3 x 50 mL). Combine the organic layers, wash with

brine, and dry over anhydrous magnesium sulfate. Filter the solution and remove the solvent

under reduced pressure. The crude product is then purified by vacuum distillation to yield

pure allyltriisopropylsilane.

2.2. Hosomi-Sakurai Allylation of an Aldehyde

This protocol details the Lewis acid-mediated reaction of allyltriisopropylsilane with an

aldehyde to form a homoallylic alcohol. This reaction is a cornerstone of allylsilane chemistry.

[1][2][3][4]

Signaling Pathway:
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Caption: Mechanism of the Hosomi-Sakurai Allylation Reaction.

Detailed Protocol:

Reaction Setup: To a solution of the aldehyde (1.0 equivalent) in dry dichloromethane (DCM)

in a flame-dried flask under an argon atmosphere, cool the mixture to -78 °C using a dry

ice/acetone bath.

Lewis Acid Addition: Slowly add a solution of titanium tetrachloride (TiCl4, 1.0 equivalent) in

DCM to the cooled aldehyde solution. Stir the resulting mixture at -78 °C for 10 minutes.
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Allylsilane Addition: Add allyltriisopropylsilane (1.2 equivalents) dropwise to the reaction

mixture. Allow the reaction to stir at -78 °C for 1-2 hours, monitoring the progress by thin-

layer chromatography (TLC).

Quenching and Work-up: Upon completion, quench the reaction by the addition of a

saturated aqueous solution of ammonium chloride. Allow the mixture to warm to room

temperature, then transfer to a separatory funnel.

Extraction and Purification: Separate the organic and aqueous layers. Extract the aqueous

layer with DCM (3 x 30 mL). Combine the organic extracts, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash

column chromatography on silica gel to afford the desired homoallylic alcohol.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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